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Compound of Interest

Compound Name: 5-Bromosalicylaldehyde

Cat. No.: B098134

CAS Number: 1761-61-1

This technical guide provides an in-depth overview of 5-Bromosalicylaldehyde, a key
chemical intermediate for researchers, scientists, and professionals in drug development. This
document covers its chemical and physical properties, detailed experimental protocols for its
synthesis and derivatization, spectral data, safety and handling procedures, and its applications
in the synthesis of compounds with notable biological activity.

Core Properties of 5-Bromosalicylaldehyde

5-Bromosalicylaldehyde is a brominated aromatic aldehyde that serves as a versatile building
block in organic synthesis.[1] Its chemical structure, featuring a hydroxyl group ortho to the
aldehyde functionality, allows for the formation of stable chelates with various metal ions, a
property extensively utilized in coordination chemistry and materials science.

Physicochemical Data

A summary of the key physicochemical properties of 5-Bromosalicylaldehyde is presented in
Table 1. This data is essential for its handling, storage, and application in various experimental
setups.
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Property Value Reference(s)

Molecular Formula C7HsBrO:2 [2]

Molecular Weight 201.02 g/mol [2]
White to slightly yellow or

Appearance ] ] [3]
yellow-beige crystalline powder

Melting Point 102-106 °C

Boiling Point 247.3 £ 20.0 °C (Predicted) [3]

- Insoluble in water; soluble in

Solubility [3]
ethanol, DMF

pKa 7.60 £ 0.18 (Predicted) [3]

Density 1.737 + 0.06 g/cm? (Predicted) [3]

Spectral Data

The structural elucidation of 5-Bromosalicylaldehyde is supported by various spectroscopic

techniques. Key spectral data are summarized in Table 2, providing reference points for

analytical characterization.

Spectroscopy

Key Peaks and
Assignments

Reference(s)

1H NMR

0 ~9.8 ppm (s, 1H, -CHO), &
~11.0 ppm (s, 1H, -OH),
aromatic protons in the range
of 4 6.9-7.8 ppm.

[2]141[5]

IR (cm™1)

~3400-3200 (O-H stretch,
broad), ~1650 (C=0 stretch,
aldehyde), ~1600 (C=C
stretch, aromatic), ~650 (C-Br
stretch).

[er71el

UV-Vis (Amax)

~307 nm in ethanol.

[9]
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Experimental Protocols

Detailed methodologies for the synthesis and a common derivatization of 5-
Bromosalicylaldehyde are provided below. These protocols are intended for use by trained
professionals in a laboratory setting.

Synthesis of 5-Bromosalicylaldehyde

A common method for the synthesis of 5-Bromosalicylaldehyde involves the electrophilic
bromination of salicylaldehyde.[10]

Materials:

Salicylaldehyde

Liquid Bromine

Carbon Tetrachloride

Anhydrous Ethanol

Procedure:

In a three-necked flask equipped with a dropping funnel and a magnetic stirrer, dissolve
salicylaldehyde in carbon tetrachloride.

o Slowly add a solution of liquid bromine in carbon tetrachloride dropwise to the
salicylaldehyde solution. The molar ratio of salicylaldehyde to bromine should be
approximately 1:1.1.

¢ Stir the reaction mixture at room temperature for 1-2 hours.

« Filter the resulting precipitate and wash it with anhydrous ethanol.

o Recrystallize the crude product from anhydrous ethanol to yield pure 5-
Bromosalicylaldehyde as a white to off-white crystalline solid.[10]
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Synthesis of a 5-Bromosalicylaldehyde-derived Schiff
Base

5-Bromosalicylaldehyde is a common precursor for the synthesis of Schiff bases, which are
known for their wide range of biological activities.[6][9][11][12][13][14] A general procedure for
the synthesis of a Schiff base from 5-Bromosalicylaldehyde and a primary amine is as
follows:

Materials:

» 5-Bromosalicylaldehyde

e A primary amine (e.g., B-alanine)
» Ethanol

Procedure:

» Dissolve 5-Bromosalicylaldehyde in ethanol in a round-bottom flask.

In a separate beaker, dissolve an equimolar amount of the primary amine in ethanol.

Add the amine solution to the 5-Bromosalicylaldehyde solution.

Reflux the reaction mixture for approximately 4 hours.[9]

Upon cooling, the Schiff base product will precipitate.

Collect the solid by filtration, wash with cold ethanol, and dry under vacuum.[9]

Visualized Workflows and Logical Relationships

The following diagrams, generated using the DOT language, illustrate the synthesis workflow of
5-Bromosalicylaldehyde and its subsequent application in the creation of biologically active
Schiff bases.
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Synthesis of 5-Bromosalicylaldehyde

. Bromination . Recrystallization :
Salicylaldehyde (Br2, CCl4) @rude 5-Bromosalicylaldehyde | (Ethanol) Pure 5-Bromosalicylaldehyde

Click to download full resolution via product page

Synthesis workflow for 5-Bromosalicylaldehyde.

Application in Schiff Base Synthesis

Primary Amine
(e.g., B-alanine)

5-Bromosalicylaldehyde

Condensation Reaction
(Ethanol, Reflux)

(Schiff Base Derivative)

Biological Activity
(e.g., Anticancer, Antibacterial)
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Application of 5-Bromosalicylaldehyde in synthesizing biologically active compounds.
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Biological Activity and Signaling Pathways

While there is limited direct evidence of 5-Bromosalicylaldehyde itself modulating specific
cellular signaling pathways, its derivatives, particularly Schiff bases and their metal complexes,
have demonstrated significant biological activities, including anticancer and antibacterial
effects.[6][9][11]

The antiproliferative effects of these derivatives are often attributed to their ability to chelate
metal ions, which can then interact with biological macromolecules. For instance, some Schiff
base complexes have been shown to induce apoptosis in cancer cells. The exact mechanisms
and the signaling pathways involved are areas of active research, but potential targets include
pathways that regulate cell cycle, apoptosis, and cellular proliferation, such as the MAPK and
PI3K/Akt pathways.[15][16][17][18] The lipophilicity and steric factors introduced by the 5-
bromo-2-hydroxybenzylidene moiety can influence the cellular uptake and interaction of these
compounds with their biological targets.

Safety and Handling

5-Bromosalicylaldehyde is classified as an irritant. It is important to handle this chemical with
appropriate personal protective equipment (PPE) in a well-ventilated area.

Hazard Identification:

o Causes skin irritation.

o Causes serious eye irritation.

o May cause respiratory irritation.

Recommended PPE:

Safety glasses with side-shields or goggles.

Chemical-resistant gloves.

Lab coat.

Use in a fume hood to avoid inhalation of dust.
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First Aid Measures:

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.

 In case of skin contact: Wash off with soap and plenty of water. Seek medical attention if
irritation persists.

« If inhaled: Move person into fresh air. If not breathing, give artificial respiration.

« |f swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.

Storage:
o Store in a tightly closed container in a dry and well-ventilated place.
» Keep away from strong oxidizing agents.

This guide serves as a comprehensive resource for the scientific community engaged in
research and development involving 5-Bromosalicylaldehyde. The provided data and
protocols are intended to facilitate its safe and effective use in advancing chemical and
pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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